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Compound of Interest

Compound Name: 2-(3-Aminophenyl)acetamide

Cat. No.: B136893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the melting point of

aminophenylacetamide isomers, with a primary focus on "2-(3-Aminophenyl)acetamide." Due

to the limited availability of experimental data for this specific isomer, this guide also presents

comparative data for its common isomers, N-(3-aminophenyl)acetamide and N-(4-

aminophenyl)acetamide, to aid researchers in distinguishing between these closely related

compounds.

Comparative Analysis of Aminophenylacetamide
Isomers
The structural arrangement of the amino and acetamide groups on the phenyl ring significantly

influences the physicochemical properties of aminophenylacetamide isomers, including their

melting points. A review of available chemical databases and literature reveals distinct melting

point ranges for the meta and para substituted isomers of N-phenylacetamide. However, a

definitive experimental melting point for 2-(3-Aminophenyl)acetamide (CAS: 129743-47-1) is

not readily available in the public domain.

For clarity and comparative purposes, the table below summarizes the available melting point

data for the related isomers.
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Compound Name CAS Number Structure Melting Point (°C)

2-(3-

Aminophenyl)acetami

de

129743-47-1 Data not available

N-(3-

Aminophenyl)acetami

de

102-28-3 86 - 88 °C[1]

N-(4-

Aminophenyl)acetami

de

122-80-5 162 - 164 °C

Note: The structures are illustrative. The melting point for N-(3-Aminophenyl)acetamide is also

reported as 187.7 to 189.5 °F (86.5 to 87.5 °C)[2].

Experimental Protocol: Capillary Melting Point
Determination
The following is a standard protocol for determining the melting point of a solid organic

compound using the capillary method. This method is suitable for the aminophenylacetamide

isomers.

Objective: To determine the melting point range of a solid sample.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of the compound to be tested

Spatula

Mortar and pestle (if the sample is not a fine powder)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3404737.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer (calibrated)

Procedure:

Sample Preparation:

Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently

grind the crystals using a mortar and pestle.

Press the open end of a capillary tube into the powdered sample, forcing a small amount

of the sample into the tube.

Invert the capillary tube and tap it gently on a hard surface to pack the sample into the

sealed end.

The packed sample should have a height of 2-3 mm.

Apparatus Setup:

Insert the capillary tube, sealed end down, into the heating block of the melting point

apparatus.

Place a calibrated thermometer in the designated port of the apparatus.

Approximate Melting Point Determination (Optional but Recommended):

Rapidly heat the sample to get a rough estimate of the melting point.

Record the temperature at which the sample melts.

Allow the apparatus to cool down sufficiently before the next step.

Accurate Melting Point Determination:

Prepare a new capillary tube with the sample.

Heat the apparatus quickly to a temperature approximately 15-20 °C below the

approximate melting point.
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Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium

between the sample, heating block, and thermometer.

Carefully observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue to heat slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).

The recorded melting point should be expressed as a range.

Post-Measurement:

Turn off the heating apparatus and allow it to cool.

Dispose of the used capillary tube in the appropriate glass waste container.

Logical Relationship of Aminophenylacetamide
Isomers
The following diagram illustrates the isomeric relationship between "2-(3-
Aminophenyl)acetamide" and its more commonly documented isomers, highlighting the

differences in their chemical structures and unique CAS identifiers.

Isomeric Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Aminophenylacetamide Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136893#melting-point-of-2-3-aminophenyl-
acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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